Cas no 2171765-37-8 (1-(2-amino-1-methoxypropan-2-yl)-4,4-difluorocyclohexan-1-ol)

• Product Name: 1-(2-amino-1-methoxypropan-2-yl)-4,4-difluorocyclohexan-1-ol
• CAS No: 2171765-37-8
• MF: C₁₀H₁₉F₂NO₂
• MW: 223.260170221329
• CID: 6412047
• PubChem ID: 165603279
• Update Time: 2025-10-31

1-(2-amino-1-methoxypropan-2-yl)-4,4-difluorocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-1-methoxypropan-2-yl)-4,4-difluorocyclohexan-1-ol
• EN300-1643828
• 2171765-37-8

• Inchi： 1S/C10H19F2NO2/c1-8(13,7-15-2)9(14)3-5-10(11,12)6-4-9/h14H,3-7,13H2,1-2H3
• InChI Key： IHWLONAVYIRHBK-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C(C)(COC)N)O)F

Computed Properties

• Exact Mass: 223.13838517g/mol
• Monoisotopic Mass: 223.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(2-amino-1-methoxypropan-2-yl)-4,4-difluorocyclohexan-1-ol

Comprehensive Overview of 1-(2-amino-1-methoxypropan-2-yl)-4,4-difluorocyclohexan-1-ol (CAS No. 2171765-37-8)

The compound 1-(2-amino-1-methoxypropan-2-yl)-4,4-difluorocyclohexan-1-ol (CAS No. 2171765-37-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4,4-difluorocyclohexane moiety and the 2-amino-1-methoxypropane side chain, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the fields of central nervous system (CNS) therapeutics and metabolic disorder treatments.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purification methods. Current literature suggests that the synthesis of 1-(2-amino-1-methoxypropan-2-yl)-4,4-difluorocyclohexan-1-ol typically involves multi-step processes, including fluorination reactions and amine protection-deprotection strategies. The presence of both amino and hydroxyl functional groups in the molecule necessitates careful handling to avoid unwanted side reactions. Advanced techniques such as HPLC purification and NMR characterization are often employed to ensure high purity and accurate structural confirmation.

In the context of drug discovery, this compound's structural analogs have shown promising activity in modulating specific biological targets. For instance, the difluorocyclohexane moiety is known to enhance metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its potential in addressing neurodegenerative diseases, with preliminary data indicating interactions with key neurotransmitter receptors. These findings align with the growing interest in CNS-targeted therapies, a hot topic in pharmaceutical research.

Another area of interest is the compound's physicochemical properties, which are critical for its formulation development. The logP value and aqueous solubility of 1-(2-amino-1-methoxypropan-2-yl)-4,4-difluorocyclohexan-1-ol have been extensively studied to optimize its drug-like properties. These parameters are particularly relevant for researchers working on oral bioavailability enhancement, a common challenge in modern pharmacokinetics. The compound's stability under various pH conditions has also been investigated, providing valuable insights for formulation scientists.

From a green chemistry perspective, efforts have been made to develop more sustainable synthetic routes for this compound. The use of catalytic fluorination methods and biodegradable solvents has been explored to reduce the environmental impact of its production. This aligns with the increasing demand for eco-friendly synthesis in the chemical industry, a topic frequently searched by process chemists and sustainability experts.

In summary, 1-(2-amino-1-methoxypropan-2-yl)-4,4-difluorocyclohexan-1-ol (CAS No. 2171765-37-8) represents a versatile and intriguing compound with broad potential in pharmaceutical research and agrochemical development. Its unique structural features, combined with ongoing investigations into its biological activity and synthetic optimization, make it a subject of continuous interest in the scientific community. As research progresses, this compound may pave the way for innovative solutions in therapeutic interventions and material science.